Cas no 941974-69-2 (ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate)

• Product Name: ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate
• CAS No: 941974-69-2
• MF: C₁₂H₁₆N₂O₄S
• MW: 284.331441879272
• CID: 5502081
• Update Time: 2025-06-08

ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]carbamate
• ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate

• Inchi： 1S/C12H16N2O4S/c1-2-18-12(15)13-10-4-6-11(7-5-10)14-8-3-9-19(14,16)17/h4-7H,2-3,8-9H2,1H3,(H,13,15)
• InChI Key： MINKGZZRQGVBCU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC=C(N2CCCS2(=O)=O)C=C1

Additional information on ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate

Research Briefing on Ethyl N-4-(1,1-Dioxo-1lambda6,2-Thiazolidin-2-yl)Phenylcarbamate (CAS: 941974-69-2)

Ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate (CAS: 941974-69-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive molecule with applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound belongs to the class of thiazolidine derivatives, which are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

Recent synthetic approaches to ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate have focused on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis method using a catalytic system that improved the efficiency of the reaction. The method achieved a yield of 85% and high purity, which is critical for subsequent biological testing.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against several kinases involved in inflammatory pathways. Specifically, it has shown promising results in inhibiting the activity of p38 MAP kinase, a key player in the regulation of inflammatory responses. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the compound's potential in oncology. Preliminary data from cell-based assays indicate that ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate can induce apoptosis in certain cancer cell lines, particularly those with overexpression of pro-survival proteins. This effect appears to be mediated through the modulation of the PI3K/AKT signaling pathway, which is often dysregulated in cancer.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, likely due to its poor solubility in aqueous media. Current research efforts are directed at formulating prodrugs or nanoparticle-based delivery systems to overcome this limitation.

In conclusion, ethyl N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamate (CAS: 941974-69-2) represents a promising scaffold for the development of novel therapeutics. Its dual activity in inflammation and oncology warrants further investigation, particularly in optimizing its pharmacokinetic properties. Future studies should focus on in vivo validation of its efficacy and safety profiles to advance its translational potential.